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Introduction

n-Butyl octanoate (CAS 589-75-3), also known as butyl caprylate, is an ester recognized for
its characteristic fruity aroma.[1] It is formed from the esterification of octanoic acid and n-
butanol.[2] This compound belongs to the class of fatty acid esters and finds applications in the
flavor and fragrance industries.[1][3] A thorough understanding of its physical properties is
essential for its application in research, development, and quality control. This guide provides a
comprehensive overview of the core physical characteristics of n-butyl octanoate, detailed
experimental protocols for their determination, and a summary of its physicochemical data.

Core Physical Properties

The physical properties of n-butyl octanoate are well-documented across various chemical
databases and literature. These properties are crucial for predicting its behavior in different
chemical and physical processes.

Data Presentation

The quantitative physical properties of n-butyl octanoate are summarized in the table below
for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b146159?utm_src=pdf-interest
https://www.benchchem.com/product/b146159?utm_src=pdf-body
https://cymitquimica.com/cas/589-75-3/
https://www.evitachem.com/product/evt-292002
https://cymitquimica.com/cas/589-75-3/
https://foodb.ca/compounds/FDB029730
https://www.benchchem.com/product/b146159?utm_src=pdf-body
https://www.benchchem.com/product/b146159?utm_src=pdf-body
https://www.benchchem.com/product/b146159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Units Conditions References
Molecular
C12H2402 - - (2]
Formula
Molecular Weight  200.32 g/mol -
Colorless to
Room
Appearance Almost colorless -
o Temperature
clear liquid
Melting Point -42.9 10 -43 °C 760.00 mm Hg
Boiling Point 240.00 to 245 °C 760.00 mm Hg
Density 0.86 t0 0.880 g/cm3 20 °C
N _ 0.86300 to
Specific Gravity - 20 °C
0.86600
. 1.42300 to
Refractive Index - 25°C
1.42600
25°C
Vapor Pressure 0.035 mmHg ]
(estimated)
Flash Point 98.89to 124 °C -
Solubility in 25°C
3.517 mg/L )
Water (estimated)
Soluble in
alcohol; near-
Solubility in complete
Organic Solvents  miscibility with

ethanol, acetone,

and hexane

logP (o/w)

4.731t04.861

(estimated)

Experimental Protocols
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The following are detailed methodologies for the determination of key physical properties of
liquid compounds like n-butyl octanoate.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
amount of liquid.

Apparatus:

e Thiele tube

e Thermometer

o Small test tube (Durham tube)

o Capillary tube (sealed at one end)
» Rubber band or similar attachment
e Heat source (e.g., Bunsen burner)
e Mineral oll

Procedure:

o A small amount of n-butyl octanoate (approximately 0.5 mL) is placed into the small test
tube.

o Acapillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.

e The test tube is attached to a thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

e The Thiele tube is filled with mineral oil to a level just above the side arm.

e The thermometer and test tube assembly are immersed in the mineral oil within the Thiele
tube.
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e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube. This is due to the expansion of air trapped inside and the increasing vapor pressure of
the sample.

e Heating is continued until a continuous and rapid stream of bubbles is observed.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the stream of bubbles ceases, and the liquid
just begins to enter the capillary tube. This indicates that the vapor pressure of the sample is
equal to the atmospheric pressure.

The barometric pressure should be recorded as the boiling point is dependent on it.

Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pychometer or a specific gravity
bottle.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Thermometer

Distilled water

The liquid sample (n-butyl octanoate)

Procedure:

e The clean, dry pycnometer is weighed accurately on an analytical balance (ma1).
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e The pycnometer is filled with distilled water and the stopper is inserted. Excess water will exit
through the capillary. The outside is carefully dried.

e The pycnometer filled with water is weighed (mz).

e The temperature of the water is recorded.

e The pycnometer is emptied, cleaned, and thoroughly dried.

o The pycnometer is then filled with n-butyl octanoate, stoppered, and the outside is dried.
e The pycnometer filled with the sample liquid is weighed (ms).

e The density of the liquid is calculated using the following formula: Density of liquid = [(ms -
mz) / (m2 - m1)] * Density of water at the recorded temperature.

Determination of Refractive Index (Abbe Refractometer)

The Abbe refractometer is a common instrument used to measure the refractive index of
liquids.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

The liquid sample (n-butyl octanoate)

Lens cleaning tissue

Ethanol or acetone for cleaning
Procedure:

e The refractometer is connected to a constant temperature water bath set to the desired
temperature (e.g., 25 °C).
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e The prism surfaces of the refractometer are cleaned with a soft tissue and a suitable solvent
(e.g., ethanol or acetone) and allowed to dry completely.

» Afew drops of n-butyl octanoate are placed on the surface of the measuring prism using a
clean dropper.

e The prisms are closed and locked.
e The eyepiece is adjusted to bring the crosshairs into focus.

e The adjustment knob is turned until the boundary between the light and dark fields is sharp
and coincides with the center of the crosshairs.

« If a colored fringe is observed, the chromatic dispersion compensator is adjusted to remove
it.

e The refractive index value is read directly from the instrument's scale.
o After the measurement, the prisms are cleaned thoroughly.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the boiling point of a liquid sample using the Thiele tube method.
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Sample Preparation

Place sample in Durham tube

Insert inverted capillary tube

Apparatus Setup

Attach tube to thermometer Fill Thiele tube with mineral oil

Measurement

Immerse assembly in Thiele tube

Heat Thiele tube gently

Observe continuous bubble stream

Remove heat and allow to cool

Record temperature when liquid enters capillary

Boiling Point Determined

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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